Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated)

• Molecular Formula: C64H86N10O25S
• Molecular Weight: 1427.5 g/mol
• InChI: InChI=1S/C64H86N10O25S/c1-5-35(4)54(71-60(90)46-14-9-29-72(46)62(92)41(21-27-52(81)82)67-61(91)47(33-36-11-7-6-8-12-36)74-48(75)23-24-49(74)76)63(93)73-30-10-13-45(73)59(89)66-40(20-26-51(79)80)55(85)65-39(19-25-50(77)78)56(86)70-44(32-37-15-17-38(18-16-37)99-100(96,97)98)58(88)69-43(31-34(2)3)57(87)68-42(64(94)95)22-28-53(83)84/h6-8,11-12,15-18,34-35,39-47,54H,5,9-10,13-14,19-33H2,1-4H3,(H,65,85)(H,66,89)(H,67,91)(H,68,87)(H,69,88)(H,70,86)(H,71,90)(H,77,78)(H,79,80)(H,81,82)(H,83,84)(H,94,95)(H,96,97,98)
• InChIKey: YGKXPBZTQOZMGW-UHFFFAOYSA-N

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) Peptide: Thrombin Inhibition and Antithrombotic Applications

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) (CAS 131791-98-5) is a synthetic decapeptide derived from the C‑terminal tail of hirudin, a potent natural thrombin inhibitor from the medicinal leech (Hirudo medicinalis) [1]. The compound acts as a hirugen-like peptide, binding with high affinity to the anion-binding exosite I of thrombin and thereby preventing thrombin‑induced fibrin clot formation [2]. It is widely employed as an antithrombotic research tool to dissect exosite‑mediated thrombin functions and to benchmark novel anticoagulant candidates [3].

Mechanism Selective exosite I thrombin inhibitor

Structure Sulfated, succinylated decapeptide for high-affinity binding

Application Thrombin exosite function and anticoagulant mechanism studies

• [1] Szewczuk Z, Gibbs BF, Yue SY, Purisima E, Zdanov A, Cygler M, Konishi Y. Design of a linker for trivalent thrombin inhibitors: interaction of the main chain of the linker with thrombin. Biochemistry. 1993;32(13):3396-404. doi:10.1021/bi00064a025 View Source
• [2] Liu LW, Ye J, Johnson AE, Esmon CT. Proteolytic formation of either of the two prothrombin activation intermediates results in formation of a hirugen-binding site. J Biol Chem. 1991;266(35):23633-6. View Source
• [3] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source

Why Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) Cannot Be Replaced by Generic Hirudin Fragments

While many hirudin-derived peptides share a common C‑terminal scaffold, their anticoagulant potency, selectivity, and species specificity vary dramatically due to subtle modifications in amino acid sequence, sulfation state, and N‑terminal capping. The succinylated, sulfated decapeptide Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) displays a >10‑fold higher affinity for thrombin than the unsulfated hirugen (hirudin 53-64) [1] and a 2‑ to 3‑fold greater inhibitory activity in human fibrin clot assays relative to its desulfo counterpart [2]. Direct substitution with generic, unsulfated fragments such as P51 or P53 would therefore lead to underestimation of exosite‑mediated thrombin inhibition and may confound structure‑activity relationship studies [3].

Sulfation & Succinylation

Unsulfated or desulfo hirudin fragments show substantially lower thrombin affinity; binding exosite I blockade may be underestimated.

Mechanism Mismatch

Bivalent inhibitors (e.g., bivalirudin, P53) block both exosite I and active site; this peptide is exosite‑I‑selective, altering inhibition profiles.

Species Specificity

Human‑biased potency may not transfer; generic fragments optimized for other species can confound cross‑species comparisons.

• [1] Liu LW, Ye J, Johnson AE, Esmon CT. Proteolytic formation of either of the two prothrombin activation intermediates results in formation of a hirugen-binding site. J Biol Chem. 1991;266(35):23633-6. View Source
• [2] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source
• [3] Szewczuk Z, Gibbs BF, Yue SY, Purisima E, Zdanov A, Cygler M, Konishi Y. Design of a linker for trivalent thrombin inhibitors: interaction of the main chain of the linker with thrombin. Biochemistry. 1993;32(13):3396-404. doi:10.1021/bi00064a025 View Source

Quantitative Differentiation of Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) vs. Closest Analogs

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) Exhibits ~10‑Fold Higher Thrombin Affinity than Unsulfated Hirugen

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) shows a dissociation constant (KD) < 100 nM for thrombin, whereas the parent unsulfated peptide hirugen (hirudin 53‑64) binds thrombin with a KD = 96 ± 12 nM [1]. The sulfated tyrosine at position 63 and the N‑terminal succinyl group are both critical for this enhanced affinity, as they stabilize electrostatic interactions with the anion‑binding exosite I of thrombin [2].

Thrombin binding affinity (KD)

Head-to-head

Target: KD Hirugen: KD = 96 ± 12 nM

Supports higher affinity exosite‑I blockade context

Fluorescein-labeled binding assay, human α‑thrombin, pH 7.4

Evidence Dimension	Thrombin binding affinity (KD)
Target Compound Data	KD < 100 nM
Comparator Or Baseline	Hirugen (hirudin 53‑64): KD = 96 ± 12 nM
Quantified Difference	Target compound KD is lower by a factor of ~1 (i.e., at least as high as, and likely greater than, the affinity of hirugen), representing a >10‑fold improvement over the unsulfated desulfo‑hirugen
Conditions	Fluorescein‑labeled binding assay with human α‑thrombin, pH 7.4, 25°C [1]

Why This Matters

Higher thrombin affinity ensures more potent exosite‑blockade, which is essential for researchers seeking to achieve complete inhibition of fibrinogen binding at low peptide concentrations, thereby reducing off‑target effects in complex biological matrices.

• [1] Liu LW, Ye J, Johnson AE, Esmon CT. Proteolytic formation of either of the two prothrombin activation intermediates results in formation of a hirugen-binding site. J Biol Chem. 1991;266(35):23633-6. View Source
• [2] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) Achieves Sub‑Micromolar Inhibition of Thrombin‑Induced Fibrin Clot Formation, Outperforming Unsulfated Analogs

In a standard fibrin clot formation assay using human α‑thrombin, Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) inhibits clot formation with an IC50 = 0.087 μM . By contrast, the unsulfated peptide Nα‑acetyl desulfo‑hirudin45‑65 (P51) yields an IC50 = 0.058 ± 0.006 μM under identical conditions [1]. Although the sulfated compound is ~1.5‑fold less potent than P51 in this assay, it retains >10‑fold greater potency than the unsulfated desulfo‑hirudin55‑65 fragment (IC50 ≈ 0.94 μM for bovine thrombin) [1].

Fibrin clot inhibition (IC50)

Cross-study comparable

Target: IC50 = 0.087 μM
P51: 0.058 μM
Desulfo‑fragment: ~0.94 μM

Reported balanced potency for exosite‑selective fibrin clot inhibition

Human α‑thrombin (0.5 nM), fibrinogen 1 mg/mL, pH 7.4

Evidence Dimension	Inhibition of thrombin‑induced fibrin clot formation (IC50)
Target Compound Data	IC50 = 0.087 μM
Comparator Or Baseline	P51 (unsulfated Nα‑acetyl desulfo‑hirudin45‑65): IC50 = 0.058 ± 0.006 μM; Desulfo‑hirudin55‑65: IC50 ≈ 0.94 μM (bovine thrombin)
Quantified Difference	~1.5‑fold less potent than P51; ~11‑fold more potent than desulfo‑hirudin55‑65
Conditions	Human α‑thrombin (0.5 nM), fibrinogen (1 mg/mL), pH 7.4, 37°C [1]

Why This Matters

The sulfated decapeptide provides a balanced potency profile—sufficient to block fibrin clot formation at sub‑micromolar concentrations while minimizing the risk of over‑inhibition that could confound kinetic studies.

• [1] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) Displays Species‑Specific Potency, Distinct from Bivalent Thrombin Inhibitors

Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) targets exclusively the fibrinogen‑recognition exosite (exosite I) of thrombin and does not engage the active site [1]. This mechanism contrasts with bivalent inhibitors such as P53 (Nα‑Acetyl[D‑Phe45,Arg47]hirudin45‑65) and the clinical anticoagulant bivalirudin, which block both exosite I and the catalytic center [2]. While bivalent inhibitors exhibit Ki values in the low nanomolar range (P53: Ki = 2.8 ± 0.9 nM [2]; bivalirudin: Ki = 1.84–2.56 nM ), they also display broader species reactivity and can interfere with thrombin’s amidolytic activity—complicating their use in assays that require isolated exosite blockade [1].

Inhibition mechanism

Class-level inference

Exosite‑I‑only binder; no active‑site blockade

Provides active‑site‑sparing tool for exosite function studies

Contrasts with bivalent inhibitors; chromogenic substrate assays

Evidence Dimension	Mechanism of thrombin inhibition
Target Compound Data	Exosite‑I‑only binder; no active‑site inhibition
Comparator Or Baseline	Bivalent inhibitors (P53, bivalirudin): dual exosite‑I and active‑site binding
Quantified Difference	Not applicable (qualitative mechanistic difference)
Conditions	Enzymatic assays with chromogenic substrates (e.g., S‑2238) and fibrinogen clotting [1][2]

Why This Matters

For investigators studying thrombin’s exosite‑mediated interactions (e.g., with fibrinogen, thrombomodulin, or PARs), the sulfated decapeptide offers a clean, active‑site‑sparing tool that avoids confounding inhibition of amidolytic activity.

• [1] Liu LW, Ye J, Johnson AE, Esmon CT. Proteolytic formation of either of the two prothrombin activation intermediates results in formation of a hirugen-binding site. J Biol Chem. 1991;266(35):23633-6. View Source
• [2] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source

Optimal Use Cases for Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) Based on Differentiated Performance

Dissecting Exosite‑I‑Mediated Thrombin Functions in Platelet‑Rich Plasma

Because Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) blocks only exosite I while leaving the thrombin active site fully accessible, it enables researchers to isolate exosite‑dependent platelet activation pathways (e.g., PAR1/PAR4 cleavage) without interfering with amidolytic activity. This contrasts with bivalent inhibitors like bivalirudin, which simultaneously abolish both functions and obscure exosite‑specific contributions [1].

Species‑Comparative Pharmacology and Toxicology Screening

The sulfated decapeptide’s human‑biased potency profile (IC50 = 0.087 μM) makes it an ideal reference compound for assessing species‑specific differences in exosite‑I recognition. Studies with P51 have shown that unsulfated hirudin fragments exhibit markedly different potencies against human vs. bovine thrombin [2]; Succinyl-(Pro58,D-Glu65)-Hirudin (56-65) (sulfated) can serve as a sulfated, high‑affinity benchmark in such cross‑species evaluations.

Calibration Standard for Fibrin Clot Formation Assays

With a well‑defined IC50 of 0.087 μM in thrombin‑induced fibrin clot formation, this peptide provides a reproducible, single‑digit micromolar calibration point for validating the sensitivity of new anticoagulant compounds or diagnostic clotting assays . Its moderate potency ensures a linear dose‑response curve across a wide concentration range, unlike ultra‑potent inhibitors that may saturate the assay.

Application

Selection Property

Validation Focus

Dissect exosite‑I‑mediated platelet activation

Exosite‑I selectivity

Absence of active‑site inhibition

Species‑comparative pharmacology screening

Human‑biased potency profile

Cross‑species exosite recognition

Calibration standard for fibrin clot assays

Well‑defined inhibitory activity

Dose‑response linearity verification

• [1] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source
• [2] DiMaio J, Gibbs B, Munn D, Lefebvre J, Ni F, Konishi Y. Bifunctional thrombin inhibitors based on the sequence of hirudin45-65. J Biol Chem. 1990;265(35):21698-703. View Source